Cas no 2680811-57-6 (prop-2-en-1-yl 6-oxo-2,5-diazaspiro3.4octane-2-carboxylate)

• Product Name: prop-2-en-1-yl 6-oxo-2,5-diazaspiro3.4octane-2-carboxylate
• CAS No: 2680811-57-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5649945
• PubChem ID: 165911898
• Update Time: 2025-06-14

prop-2-en-1-yl 6-oxo-2,5-diazaspiro3.4octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28272866
• 2680811-57-6
• prop-2-en-1-yl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate
• prop-2-en-1-yl 6-oxo-2,5-diazaspiro3.4octane-2-carboxylate

• Inchi： 1S/C10H14N2O3/c1-2-5-15-9(14)12-6-10(7-12)4-3-8(13)11-10/h2H,1,3-7H2,(H,11,13)
• InChI Key： OUCZXILJIZKCTK-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CN(C(=O)OCC=C)C2)N1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.6Ų

Additional information on prop-2-en-1-yl 6-oxo-2,5-diazaspiro3.4octane-2-carboxylate

Comprehensive Overview of Prop-2-en-1-yl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate (CAS No. 2680811-57-6)

Prop-2-en-1-yl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate (CAS No. 2680811-57-6) is a novel spirocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a spiro[3.4]octane core with a prop-2-en-1-yl ester moiety, offering versatile reactivity for drug discovery. Its 6-oxo-2,5-diazaspiro scaffold is particularly intriguing for designing protease inhibitors and kinase modulators, aligning with current trends in targeted therapy development.

Recent studies highlight the compound's potential in addressing drug-resistant infections and chronic inflammatory diseases, topics frequently searched in scientific databases. The spirocyclic architecture enhances metabolic stability compared to flat heterocycles, a property highly valued in modern medicinal chemistry optimization. Researchers are exploring its structure-activity relationships (SAR) through computational modeling and high-throughput screening, reflecting the growing integration of AI-driven drug design in the pharmaceutical industry.

The synthetic accessibility of CAS 2680811-57-6 has been improved via recently published one-pot cascade reactions, a methodology trending in green chemistry discussions. Its prop-2-en-1-yl group enables further functionalization through click chemistry or thiol-ene reactions, making it valuable for bioconjugation applications. These characteristics position the compound as a promising molecular scaffold for developing next-generation therapeutics.

Analytical characterization of prop-2-en-1-yl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate typically involves LC-MS and NMR spectroscopy, with particular focus on the spiro center stereochemistry. The compound's logP and solubility profile suggest suitability for blood-brain barrier penetration, sparking interest in neurodegenerative disease research. Such properties are frequently queried in ADMET prediction platforms by drug developers.

In material science applications, the diazaspiro[3.4]octane framework demonstrates potential for creating supramolecular assemblies, a hot topic in nanotechnology forums. The compound's thermal stability (confirmed by DSC analysis) makes it interesting for polymeric materials development. These multidisciplinary applications reflect the compound's relevance across life sciences and advanced materials sectors.

Patent literature reveals growing IP activity around spiro[3.4]octane derivatives, with CAS 2680811-57-6 appearing in applications related to protein degradation technologies like PROTACs. This aligns with industry focus on targeted protein degradation, one of the most searched terms in biopharma innovation circles. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for E3 ligase binder design.

Environmental fate studies indicate that prop-2-en-1-yl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate undergoes biodegradation via esterase cleavage, addressing concerns about persistent organic pollutants often raised in environmental chemistry discussions. Its hydrolysis products have been characterized using advanced mass spectrometry techniques, demonstrating the compound's compatibility with green chemistry principles.

The growing scientific literature on 2680811-57-6 reflects its emergence as a valuable chemical building block. Current research explores its use in combinatorial chemistry libraries and fragment-based drug discovery, two approaches dominating modern lead compound identification strategies. The compound's three-dimensional character addresses the pharmaceutical industry's need for beyond rule-of-five molecules.